6’,7’-Dihydroxy Bergamottin 6’,7’-Dihydroxy Bergamottin 6,7-dihydroxy Bergamottin(cas# 145414-76-2), also known as 6,7-DHB, is a potent inhibitor of cytochrome P4503A4 (CYP3A4) with an IC50 value of 25 μM. As a primary compound in grapefruit juice, 6,7-DHB is responsible for the blockade the activity of testosterone 6β-hydrolase. CYP3A4 is an important enzyme, mainly found in both the intestinal wall and liver, which oxidizes small foreign organic molecules (xenobiotics), such as toxins or drugs.
Brand Name: Vulcanchem
CAS No.: 145414-76-2
VCID: VC0027312
InChI: InChI=1S/C21H24O6/c1-13(4-6-18(22)21(2,3)24)8-10-26-20-14-5-7-19(23)27-17(14)12-16-15(20)9-11-25-16/h5,7-9,11-12,18,22,24H,4,6,10H2,1-3H3/b13-8+
SMILES: CC(=CCOC1=C2C=CC(=O)OC2=CC3=C1C=CO3)CCC(C(C)(C)O)O
Molecular Formula: C21H24O6
Molecular Weight: 372.4 g/mol

6’,7’-Dihydroxy Bergamottin

CAS No.: 145414-76-2

Reference Standards

VCID: VC0027312

Molecular Formula: C21H24O6

Molecular Weight: 372.4 g/mol

6’,7’-Dihydroxy Bergamottin - 145414-76-2

CAS No. 145414-76-2
Product Name 6’,7’-Dihydroxy Bergamottin
Molecular Formula C21H24O6
Molecular Weight 372.4 g/mol
IUPAC Name 4-[(E)-6,7-dihydroxy-3,7-dimethyloct-2-enoxy]furo[3,2-g]chromen-7-one
Standard InChI InChI=1S/C21H24O6/c1-13(4-6-18(22)21(2,3)24)8-10-26-20-14-5-7-19(23)27-17(14)12-16-15(20)9-11-25-16/h5,7-9,11-12,18,22,24H,4,6,10H2,1-3H3/b13-8+
Standard InChIKey IXZUPBUEKFXTSD-MDWZMJQESA-N
Isomeric SMILES C/C(=C\COC1=C2C=CC(=O)OC2=CC3=C1C=CO3)/CCC(C(C)(C)O)O
SMILES CC(=CCOC1=C2C=CC(=O)OC2=CC3=C1C=CO3)CCC(C(C)(C)O)O
Canonical SMILES CC(=CCOC1=C2C=CC(=O)OC2=CC3=C1C=CO3)CCC(C(C)(C)O)O
Appearance A crystalline solid
Description 6,7-dihydroxy Bergamottin(cas# 145414-76-2), also known as 6,7-DHB, is a potent inhibitor of cytochrome P4503A4 (CYP3A4) with an IC50 value of 25 μM. As a primary compound in grapefruit juice, 6,7-DHB is responsible for the blockade the activity of testosterone 6β-hydrolase. CYP3A4 is an important enzyme, mainly found in both the intestinal wall and liver, which oxidizes small foreign organic molecules (xenobiotics), such as toxins or drugs.
Synonyms 6,7-DHB; 4-[[(2E)-6,7-Dihydroxy-3,7-dimethyl-2-octen-1-yl]oxy]-7H-furo[3,2-g][1]benzopyran-7-one;
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PubChem Compound 6440498
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